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Compound of Interest

Compound Name: Cdk4-IN-2

Cat. No.: B12391035

Technical Support Center: Cdk4-IN-2

Welcome to the technical support center for Cdk4-IN-2. This resource provides troubleshooting
guides and frequently asked questions (FAQSs) to assist researchers, scientists, and drug
development professionals in overcoming common challenges during their experiments with
this inhibitor, particularly concerning its solubility in cell culture media.

Frequently Asked Questions (FAQS)

Q1: What is Cdk4-IN-2 and what is its mechanism of action?

Cdk4-IN-2 is a potent and specific small molecule inhibitor of Cyclin-Dependent Kinase 4
(CDK4) and Cyclin-Dependent Kinase 6 (CDKG6)[1][2][3]. These kinases are key regulators of
the cell cycle, specifically promoting the transition from the G1 phase to the S phase[4]. By
inhibiting CDK4 and CDK6, Cdk4-IN-2 can arrest the cell cycle at the G1/S checkpoint. The
primary mechanism involves preventing the phosphorylation of the Retinoblastoma (Rb)
protein. Hypo-phosphorylated Rb remains bound to the E2F transcription factor, thereby
blocking the expression of genes required for DNA replication and cell cycle progression[4].

CDK4/6 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12391035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

